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Introduction

Pentapeptide-18, commercially known as Leuphasyl, is a synthetic neuropeptide composed of
five amino acids (Tyr-D-Ala-Gly-Phe-Leu).[1] It is designed as a biomimetic of endogenous
enkephalins, which are involved in modulating neurotransmission.[2][3] The inclusion of the D-
alanine residue in its structure enhances its stability against enzymatic degradation.[3] In
topical formulations, Pentapeptide-18 is utilized for its ability to reduce the appearance of
expression wrinkles, offering a non-invasive alternative to treatments like botulinum toxin.[1][4]
It functions by relaxing facial muscles, thereby smoothing fine lines, particularly around the
eyes and forehead.[4][5]

Mechanism of Action

Pentapeptide-18 targets the pre-synaptic pathway of muscle contraction.[6] Its primary
mechanism involves mimicking the action of enkephalins by binding to enkephalin receptors on
the surface of neurons.[1][2][4] This binding event initiates a cascade of intracellular signals
that leads to a decrease in the neuron's excitability.

The key steps in its mechanism are:

e Receptor Binding: Pentapeptide-18 binds to the inhibitory G-protein coupled enkephalin
receptor on the pre-synaptic neuron.[1][6]
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» Signal Transduction: This binding triggers a conformational change, leading to the release of
G-protein subunits within the neuron.[1]

e lon Channel Modulation: The signaling cascade results in the closure of voltage-gated
calcium (Ca2+) channels.[1][3]

« Inhibition of Acetylcholine Release: The influx of Ca2+ is a critical step for the fusion of
synaptic vesicles with the neuronal membrane to release the neurotransmitter acetylcholine
(ACh). By blocking Ca2+ influx, Pentapeptide-18 effectively modulates and reduces the
amount of ACh released into the synaptic cleft.[1][3][6]

e Muscle Relaxation: With less acetylcholine available to bind to receptors on the muscle cell,
the signal for muscle contraction is attenuated, leading to muscle relaxation and a reduction
in the severity of expression wrinkles.[1]

Studies suggest that Pentapeptide-18 can act synergistically with other peptides that target
the neuromuscular junction, such as Argireline (Acetyl Hexapeptide-8), to enhance the anti-
wrinkle effect.[1]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://ci.guide/peptides/leuphasylr
https://ci.guide/peptides/leuphasylr
https://www.rawamino.com/peptides/pentapeptide-18-leuphasyl/
https://www.benchchem.com/product/b1674835?utm_src=pdf-body
https://ci.guide/peptides/leuphasylr
https://www.rawamino.com/peptides/pentapeptide-18-leuphasyl/
https://blog.curemd.com/pentapeptide-18/
https://ci.guide/peptides/leuphasylr
https://www.benchchem.com/product/b1674835?utm_src=pdf-body
https://ci.guide/peptides/leuphasylr
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Presynaptic Neuron Synaptic Cleft

Muscle Cell

Reduced Acetyicholine | | | —" , T | eindng,
Release

Acetyicholine

Pentapepide-18 fots

Phase A Preparation Phase B Preparation
(Water, Glycerin, Xanthan Gum) (Oils, Emulsifiers)
Heat to 75°C Heat to 75°C

Emulsification
Add B to A with

high-shear mixing

Cooling
Stir gently until
T < 40°C

Phase C Addition
Add Pentapeptide-18
& Preservative

Finalization
Adjust pH,
Homogenize

S —
Packaging

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b1674835?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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